Cas no 116163-99-6 (1-bromo-2,5-dibutoxy-4-nitrobenzene)

• Product Name: 1-bromo-2,5-dibutoxy-4-nitrobenzene
• CAS No: 116163-99-6
• MF: C₁₄H₂₀BrNO₄
• MW: 346.216903686523
• CID: 2614188
• PubChem ID: 14044131
• Update Time: 2025-04-21

1-bromo-2,5-dibutoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2,5-dibutoxy-4-nitrobenzene
• 116163-99-6
• DTXSID60554918

• Inchi： 1S/C14H20BrNO4/c1-3-5-7-19-13-10-12(16(17)18)14(9-11(13)15)20-8-6-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： BHYCBQZJEJBLDB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OCCCC)[N+](=O)[O-])OCCCC

Computed Properties

• Exact Mass: 345.05757Da
• Monoisotopic Mass: 345.05757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 64.3Ų